Cas no 54395-88-9 (1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(1-methylpropyl) ester)

• Product Name: 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(1-methylpropyl) ester
• CAS No: 54395-88-9
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 354715
• PubChem ID: 21399260
• Update Time: 2025-04-19

1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(1-methylpropyl) ester
• S-butan-2-yl 2,2,4-trimethylazetidine-1-carbothioate
• 54395-88-9
• DTXSID30613107
• SCHEMBL11750230

• Inchi： 1S/C11H21NOS/c1-6-9(3)14-10(13)12-8(2)7-11(12,4)5/h8-9H,6-7H2,1-5H3
• InChI Key： AOLCGURORLEWLL-UHFFFAOYSA-N
• SMILES： S(C(C)CC)C(N1C(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 215.13453
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31